Cas no 142-83-6 ((2E,4E)-2,4-Hexadienal)

• Product Name: (2E,4E)-2,4-Hexadienal
• CAS No: 142-83-6
• Molecular Formula: C₆H₈O
• Molecular Weight: 96.12712
• MDL: MFCD00007004
• CID: 36506
• PubChem ID: 87570966

(2E,4E)-2,4-Hexadienal Properties

Names and Identifiers

• Hexa-2,4-dienal
• (E,E)-2,4-Hexadienal
• trans,trans-2,4-Hexadienal
• 2,4-Hexadienal
• Sorbaldehyde,Sorbic aldehyde
• Sorbic Aldehyde
• FEMA 3429
• SORBALDEHYDE
• n-Hex-2,4-dienal
• T2 T4 HEXADIENAL
• 2,4-HEXADIEN-1-AL
• (2E,4E)-Hexadienal
• (e,e)-4-hexadienal
• trans,trans-2,4-hexadien-1-al
• 2E,4Z-hexadienal
• (2E,4E)-hexa-2,4-dienal
• trans,trans-hexa-2,4-dienal
• (E,E)-2,4-hexadien-1-al
• 2,4-(E-E)-hexadienal
• trans-2,4-hexadienal

• MDL： MFCD00007004
• InChIKey： BATOPAZDIZEVQF-MQQKCMAXSA-N
• Inchi： 1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2+,5-4+
• SMILES： C/C=C/C=C/C=O
• BRN： 1698401

Computed Properties

• Exact Mass: 96.05750
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 96.058
• Heavy Atom Count: 7
• Complexity: 90.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.31760
• PSA: 17.07000
• Refractive Index: n20/D 1.541(lit.)
• Water Partition Coefficient: It is Insoluble in water, but soluble in ethanol.
• Boiling Point: 69 °C/20 mmHg(lit.)
• Melting Point: -16.5°C
• Flash Point: Fahrenheit: 152.6 ° f
  Celsius: 67 ° c
  
• FEMA: 3429
• Color/Form: Yellow liquid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong reducing agents, strong bases, strong oxidizing agents.
• Sensitiveness: Air Sensitive
• Density: 0.895 g/mL at 20 °C
  0.871 g/mL at 25 °C(lit.)

(2E,4E)-2,4-Hexadienal Security Information

• Symbol:
• RTECS：WG1925000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R22; R24; R34; R43
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2922 8/PG 3
• Hazard Statement： H227-H301+H311-H314-H317-H351
• Warning Statement： P201-P202-P210-P260-P264-P270-P272-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P313-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 22-24-34-43
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：1-10

(2E,4E)-2,4-Hexadienal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes